Cas no 2229502-69-4 (5-(1-methyl-1H-indol-6-yl)-1H-imidazol-2-amine)

• Product Name: 5-(1-methyl-1H-indol-6-yl)-1H-imidazol-2-amine
• CAS No: 2229502-69-4
• MF: C₁₂H₁₂N₄
• MW: 212.25048160553
• CID: 6041685
• PubChem ID: 165852936
• Update Time: 2025-05-23

5-(1-methyl-1H-indol-6-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-indol-6-yl)-1H-imidazol-2-amine
• 2229502-69-4
• EN300-1809219

• Inchi： 1S/C12H12N4/c1-16-5-4-8-2-3-9(6-11(8)16)10-7-14-12(13)15-10/h2-7H,1H3,(H3,13,14,15)
• InChI Key： KMSGZVRZAITYBZ-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2C=CC(C3=CN=C(N)N3)=CC1=2

Computed Properties

• Exact Mass: 212.106196400g/mol
• Monoisotopic Mass: 212.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.6Ų

Additional information on 5-(1-methyl-1H-indol-6-yl)-1H-imidazol-2-amine

5-(1-Methyl-1H-indol-6-yl)-1H-imidazol-2-amine: A Comprehensive Overview

The compound with CAS No. 2229502-69-4, known as 5-(1-methyl-1H-indol-6-yl)-1H-imidazol-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an imidazole ring with a substituted indole moiety. The presence of the methyl group on the indole ring adds to its structural complexity and functional versatility. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The synthesis of 5-(1-methyl-1H-indol-6-yl)-1H-imidazol-2-amine involves a multi-step process that typically begins with the preparation of the indole derivative. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct this compound efficiently. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity in these reactions. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated a palladium-catalyzed cross-coupling reaction that successfully synthesized this compound with excellent purity.

One of the most intriguing aspects of 5-(1-methyl-1H-indol-6-yl)-1H-imidazol-2-amine is its biological activity. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, it has demonstrated selective inhibition against certain enzymes associated with cancer progression, suggesting its potential as an anticancer agent.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the bioactivity of this compound. For example, molecular docking studies have revealed that 5-(1-methyl-1H-indol-6-yl)-1H-imidazol-2-amine interacts favorably with key protein targets involved in inflammation and oxidative stress. These findings have been corroborated by in vitro experiments, which have shown that the compound significantly reduces reactive oxygen species (ROS) levels in human cells.

In terms of structural modifications, researchers have explored various substitutions on both the imidazole and indole rings to optimize the compound's pharmacokinetic properties. For instance, introducing electron-withdrawing groups on the imidazole ring has been shown to enhance its solubility and bioavailability. These modifications are critical for translating laboratory findings into clinically relevant treatments.

Moreover, 5-(1-methyl-1H-indol-6-yli)-imidazolium salts (a related class of compounds) have been investigated for their applications in electrochemistry and materials science. Their ability to act as efficient redox mediators makes them valuable components in energy storage devices such as supercapacitors and batteries. This dual functionality underscores the versatility of this chemical family across diverse scientific disciplines.

In conclusion, 5-(1-methyl-H-indole derivative) continues to be a focal point for scientific research due to its unique structure and promising biological activities. As advancements in synthetic methods and computational modeling continue to unfold, this compound holds immense potential for contributing to the development of novel therapeutic agents and functional materials.